Cas no 193275-43-3 (Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester)

• Product Name: Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester
• CAS No: 193275-43-3
• MF: C₁₇H₁₃F₂NO₂
• MW: 301.2874314785
• CID: 116346
• PubChem ID: 21138477
• Update Time: 2025-07-01

Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester
• (4-cyano-3,5-difluorophenyl) 4-propylbenzoate
• 4-Cyano-3,5-difluorophenyl 4-propyl-benzoate
• 4-Cyano-3,5-difluorophenyl 4-propylbenzoate
• 193275-43-3
• SCHEMBL8509611
• DTXSID40610965
• MFCD11053373
• 4-Cyano-3,5-difluorophenyl4-propylbenzoate
• 4-Propyl-benzoic acid 4-cyano-3,5-difluoro-phenyl ester

• MDL： MFCD11053373
• Inchi： 1S/C17H13F2NO2/c1-2-3-11-4-6-12(7-5-11)17(21)22-13-8-15(18)14(10-20)16(19)9-13/h4-9H,2-3H2,1H3
• InChI Key： HEFCYPVDRJVTRA-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)OC(C1C=CC(=CC=1)CCC)=O)F

Computed Properties

• Exact Mass: 301.09100
• Monoisotopic Mass: 301.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 4.00818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester

Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester (CAS No. 193275-43-3): A Comprehensive Overview

Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester, identified by its Chemical Abstracts Service (CAS) number CAS No. 193275-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of esters and exhibits a unique structural framework characterized by a benzoic acid backbone substituted with various functional groups. The presence of a propyl group at the fourth position, a cyano group at the fourth position of the phenyl ring, and two fluorine atoms at the third and fifth positions of the phenyl ring contributes to its distinct chemical properties and potential biological activities.

The synthesis of Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the propyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in pharmaceutical formulations. The cyano group introduces a polar character to the molecule, which can influence its interactions with biological targets. Additionally, the fluorine atoms at positions 3 and 5 serve as electron-withdrawing groups, which can modulate the electronic properties of the aromatic ring and affect its reactivity and binding affinity.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester has been studied for its potential role in various biological processes due to its unique structural features. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery. Specifically, studies have explored its interaction with enzymes involved in inflammation and pain signaling pathways, suggesting that it may have analgesic and anti-inflammatory properties.

The< strong>CAS No. 193275-43-3 of this compound ensures its unique identification and facilitates accurate documentation in scientific literature and patent filings. This standardized identification system is crucial for researchers who need to reference specific chemical entities in their work. The compound's structural complexity also makes it an interesting subject for computational chemistry studies, where molecular modeling techniques can be employed to predict its behavior and interactions with biological targets.

One of the most compelling aspects of Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester is its potential application in developing new agrochemical products. The structural features of this compound make it a versatile building block for designing molecules that can interact with biological targets in plants. For instance, researchers have investigated its potential as a precursor for synthesizing compounds that exhibit herbicidal or fungicidal activity. These studies have shown that modifications to the benzoic acid core can significantly alter the biological activity of the resulting compounds.

The< strong>propyl group, located at the fourth position of the benzoic acid moiety, plays a critical role in determining the physicochemical properties of< strong> Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester. This alkyl chain increases the hydrophobicity of the molecule, which can influence its solubility and permeability across biological membranes. Such properties are particularly important in pharmaceutical applications where bioavailability is a key factor determining the efficacy of a drug. Additionally, the< strong>cyano group contributes to the molecule's polarity and can participate in hydrogen bonding interactions with biological targets.

The presence of< strong>fluorine atoms at positions 3 and 5 on the phenyl ring is another significant feature that influences the behavior of< strong>Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester. Fluorine atoms are known to be powerful modulators of molecular properties due to their ability to affect electronic distribution and steric hindrance. In pharmaceutical chemistry, fluorine substitution is often employed to enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic profiles. The specific arrangement of fluorine atoms in this compound may contribute to its unique reactivity and selectivity.

In conclusion,< strong>Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester (CAS No. 193275-43-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and crop protection applications. As research continues to uncover new applications for this compound, it is likely that< strong>Benzoic acid,4-propyl-, 4-cyano-3,5-difluorophenyl ester will play an increasingly important role in developing innovative solutions to meet global challenges in health and agriculture.